![molecular formula C19H24N4O3 B2368993 (3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone CAS No. 1705375-42-3](/img/structure/B2368993.png)
(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone
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Description
(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.
BenchChem offers high-quality (3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibitor for Discoidin Domain Receptor 1 (DDR1)
This compound has been identified as a potent inhibitor of DDR1, a receptor tyrosine kinase that plays a crucial role in cell adhesion, proliferation, and migration . Inhibiting DDR1 phosphorylation with a small molecule like this could have therapeutic potential .
Treatment for Age-Related Diseases
1,2,4-oxadiazole derivatives, which are part of the compound’s structure, have been recognized as agents for the treatment of age-related diseases .
Antimicrobial Applications
1,2,4-oxadiazole derivatives have also been identified as potential antimicrobials .
Peroxisome Proliferator-Activated Receptor (PPAR) Agonists
These compounds have been identified as a novel class of PPARα/δ dual agonists . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes.
Sirtuin 2 Inhibitors
Sirtuin 2 is a protein that in humans is encoded by the SIRT2 gene. 1,2,4-oxadiazole derivatives have been identified as potential Sirtuin 2 inhibitors .
Acetylcholinesterase Inhibitors
A series of 5-phenyl-1,3,4-oxadiazole derivatives were designed, synthesized, and evaluated as acetylcholinesterase inhibitors . This could potentially be used for the treatment of Alzheimer’s disease.
properties
IUPAC Name |
[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O3/c24-19(17-14-5-1-2-6-15(14)25-21-17)23-9-3-4-12(11-23)10-16-20-18(22-26-16)13-7-8-13/h12-13H,1-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGLHEUSOGKJJSE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NO2)C(=O)N3CCCC(C3)CC4=NC(=NO4)C5CC5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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